Cas no 2319640-70-3 (N-(2H-1,3-benzodioxol-5-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide
• CAS No: 2319640-70-3
• MF: C₁₆H₂₀N₂O₅
• MW: 320.340404510498
• CID: 5339560
• Update Time: 2025-08-04

N-(2H-1,3-benzodioxol-5-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(benzo[d][1,3]dioxol-5-yl)-3-((tetrahydrofuran-3-yl)methoxy)azetidine-1-carboxamide
• N-(1,3-benzodioxol-5-yl)-3-(oxolan-3-ylmethoxy)azetidine-1-carboxamide
• N-(2H-1,3-benzodioxol-5-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide

• Inchi： 1S/C16H20N2O5/c19-16(17-12-1-2-14-15(5-12)23-10-22-14)18-6-13(7-18)21-9-11-3-4-20-8-11/h1-2,5,11,13H,3-4,6-10H2,(H,17,19)
• InChI Key： YFYOVZMWBKXVIN-UHFFFAOYSA-N
• SMILES： O(CC1COCC1)C1CN(C(NC2=CC=C3C(=C2)OCO3)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 429
• XLogP3: 0.9
• Topological Polar Surface Area: 69.3

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide (CAS No. 2319640-70-3)

The compound N-(2H-1,3-benzodioxol-5-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide (CAS No. 2319640-70-3) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzodioxole moiety linked to an azetidine carboxamide via an oxolane spacer, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in drug discovery and personalized medicine. N-(2H-1,3-benzodioxol-5-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide aligns with this trend, as its structural complexity offers opportunities for fine-tuning pharmacological properties. The benzodioxole group, known for its metabolic stability, enhances the compound's bioavailability, while the azetidine ring contributes to its conformational rigidity, a desirable trait in drug design.

The synthesis of CAS No. 2319640-70-3 involves multi-step organic reactions, including amide coupling and etherification, which are well-documented in peer-reviewed literature. Its characterization via NMR spectroscopy and mass spectrometry confirms its high purity, making it suitable for preclinical studies. Notably, the compound's logP value and hydrogen-bonding capacity suggest favorable pharmacokinetic profiles, addressing common challenges in drug development such as solubility and membrane permeability.

Current research hotspots, such as neurodegenerative diseases and inflammatory disorders, have spurred interest in compounds like N-(2H-1,3-benzodioxol-5-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide. Its potential to cross the blood-brain barrier due to its moderate lipophilicity positions it as a candidate for central nervous system (CNS) therapeutics. Additionally, its anti-inflammatory properties are under investigation, with preliminary studies indicating modulation of key cytokine pathways.

From an industrial perspective, the scalability of CAS No. 2319640-70-3 production is a critical consideration. Innovations in green chemistry and catalytic processes are being explored to optimize its synthesis, reducing environmental impact while maintaining cost-effectiveness. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, N-(2H-1,3-benzodioxol-5-yl)-3-(oxolan-3-yl)methoxyazetidine-1-carboxamide represents a compelling case study in modern medicinal chemistry. Its structural ingenuity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative treatments in areas like CNS disorders and chronic inflammation, addressing unmet medical needs.